Cas no 16661-12-4 (Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3))

• Product Name: Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3)
• CAS No: 16661-12-4
• MF: C₅H₁₈N₄O₅S₂
• MW: 278.350218296051
• CID: 201197
• PubChem ID: 130472
• Update Time: 2025-04-19

Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(carboxymethyl)-N-(dithiocarboxy)-, ammonium salt (1:3)
• dicarboxymethyldithiocarbamate
• ammonium 2,2'-(carbodithioatoimino)diacetate hydrate (3:1:1)
• Bis(carboxymethyl)dithiocarbamic acid triammonium salt monohydrate
• Carbamic acid, bis(carboxymethyl)dithio-, triammonium salt, monohydrate
• Glycine, N-(carboxymethyl)-N-(dithiocarboxy)-, triammonium salt, hydrate
• 16661-12-4
• triazanium;2-[carboxylatomethyl(sulfidocarbothioyl)amino]acetate;hydrate

• Inchi： 1S/C5H7NO4S2.3H3N.H2O/c7-3(8)1-6(5(11)12)2-4(9)10;;;;/h1-2H2,(H,7,8)(H,9,10)(H,11,12);3*1H3;1H2
• InChI Key： KFAHACPTANYGON-UHFFFAOYSA-N
• SMILES： [S-]C(N(CC(=O)[O-])CC(=O)[O-])=S.O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 278.07204
• Monoisotopic Mass: 278.071861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121

Experimental Properties

• Density: g/cm3
• Boiling Point: 435.2°Cat760mmHg
• Flash Point: 217°C
• PSA: 224.5